Cas no 902249-33-6 (5-methoxy-2,4-dimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide)

• Product Name: 5-methoxy-2,4-dimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide
• CAS No: 902249-33-6
• MF: C₁₄H₂₁NO₄S
• MW: 299.385843038559
• CID: 5424877
• Update Time: 2025-06-18

5-methoxy-2,4-dimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2,4-dimethyl-N-(tetrahydro-2-furanylmethyl)benzenesulfonamide
• 5-methoxy-2,4-dimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide

• Inchi： 1S/C14H21NO4S/c1-10-7-11(2)14(8-13(10)18-3)20(16,17)15-9-12-5-4-6-19-12/h7-8,12,15H,4-6,9H2,1-3H3
• InChI Key： AMPOXRFQOROERZ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(NCC1CCCO1)C1=C(C)C=C(C(OC)=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-methoxy-2,4-dimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide

Introduction to 5-methoxy-2,4-dimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide (CAS No. 902249-33-6)

5-methoxy-2,4-dimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide, identified by its CAS number 902249-33-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a sulfonamide functional group, which is widely recognized for its pharmacological versatility and biological activity. The structural framework of this molecule incorporates a benzene ring substituted with methoxy and dimethyl groups, further modified by an N-(oxolan-2-yl)methyl moiety and a sulfonamide group at the 1-position. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its application in drug discovery and development.

The sulfonamide group, a cornerstone in medicinal chemistry, is renowned for its ability to act as a hydrogen bond acceptor and donor, facilitating interactions with biological targets such as enzymes and receptors. In the context of 5-methoxy-2,4-dimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide, the sulfonamide moiety is strategically positioned to modulate the compound's binding affinity and selectivity. This positioning is particularly crucial in the design of small-molecule inhibitors, where precise interaction with biological targets can lead to therapeutic efficacy with minimal side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. The integration of machine learning algorithms has further enhanced the ability to screen large chemical libraries for potential drug candidates. In this regard, 5-methoxy-2,4-dimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide has been subjected to virtual screening processes to identify its potential interactions with various biological targets. These studies have highlighted its promising activity against certain enzymes implicated in inflammatory pathways, making it a candidate for further investigation in the development of novel anti-inflammatory agents.

The synthesis of 5-methoxy-2,4-dimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the sulfonamide group typically involves reactions such as sulfonylation followed by nucleophilic substitution or condensation reactions. The presence of the oxolan ring adds an additional layer of complexity to the synthesis, necessitating conditions that preserve the integrity of this heterocyclic moiety. Recent reports in synthetic organic chemistry have demonstrated innovative methodologies for constructing oxolane derivatives under mild conditions, which could be adapted for the efficient synthesis of this compound.

In vitro studies have begun to unravel the pharmacological profile of 5-methoxy-2,4-dimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide. Initial assays have shown that this compound exhibits moderate inhibitory activity against certain inflammatory enzymes, such as COX-2 and LOX. These findings are particularly intriguing given the growing interest in targeting these enzymes for therapeutic intervention in chronic inflammatory diseases. Furthermore, preliminary toxicity studies have indicated that the compound is well-tolerated at tested doses, suggesting a favorable safety profile that warrants further exploration.

The incorporation of bioisosteric replacements into the structure of 5-methoxy-2,4-dimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide represents an emerging strategy in drug design aimed at optimizing pharmacokinetic properties while maintaining biological activity. For instance, replacing certain functional groups with bioisosteres can alter solubility, metabolic stability, and binding affinity without significantly compromising efficacy. Ongoing research in this area has identified several promising bioisosteric modifications that could enhance the therapeutic potential of this compound.

The role of 5-methoxy-2,4-dimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide in combinatorial therapy is also being explored. Combining this compound with other agents that target different pathways has shown synergistic effects in preclinical models. Such combinations could lead to more effective treatment regimens with reduced likelihood of resistance development. The multifaceted nature of this molecule makes it an attractive candidate for combination therapy approaches in various disease settings.

Future directions in the study of 5-methoxy-2,4-dimethyl-N-(oxolan-2-yl)methylbenzene-1-sulfonamide include large-scale synthesis optimization for cost-effective production and extensive preclinical evaluation to assess its efficacy and safety profile further. Additionally, exploring its potential as a lead compound for derivative development could uncover novel therapeutic agents with enhanced properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate these endeavors and translate laboratory findings into clinical applications.

The growing body of research on 5-methoxy-2,4-dimethyl-N-(oxolan-2-ylmethylbenzene)-1-sulfonamide (CAS No. 902249–33–6) underscores its significance as a pharmacologically relevant molecule. Its unique structural features and promising biological activities position it as a valuable asset in the quest for new therapeutic interventions. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly critical role in addressing unmet medical needs across various disease indications.